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Compound of Interest

4-(4-Aminophenyl)morpholin-3-
Compound Name:
one

Cat. No.: B139978

An In-depth Technical Guide to 4-(4-Aminophenyl)morpholin-3-one

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, spectral data, synthesis protocols, and primary applications of 4-(4-
Aminophenyl)morpholin-3-one. This compound, a key intermediate in the synthesis of the
anticoagulant drug Rivaroxaban, is of significant interest to researchers, scientists, and
professionals in drug development.[1][2][3] This document consolidates critical data into a
structured format, including detailed experimental methodologies and visual diagrams to
elucidate reaction pathways and logical relationships.

Chemical and Physical Properties

4-(4-Aminophenyl)morpholin-3-one is an off-white solid organic compound.[4] Its core
structure consists of a morpholin-3-one ring attached to an aminophenyl group.[3] The key
identifiers and physicochemical properties are summarized in the table below.
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Property Value Source(s)
4-(4-aminophenyl)morpholin-3-

IUPAC Name ( Phenymorp [51[6]
one

CAS Number 438056-69-0 [2][517]

Molecular Formula C10H12N202 [21[51[7]

Molecular Weight 192.21 g/mol [21151[7]

A White to Off-White Crystalline GIAIE]

earance
PP Solid/Powder

Melting Point 165-175 °C [418119]

Boiling Point 502.3 £ 45.0 °C (Predicted) [4][10]

Density 1.268 - 1.3 g/cm3 [3][4]
Soluble in DMSO, Chloroform,
Dichloromethane, Ethyl

Solubility Acetate, Acetone.[11] Slightly [3B1141181[11]
soluble in Methanol and water.
[31[4][8]

pKa 4.85 £ 0.10 (Predicted) [4]
MHCRLDZZHOVFEE-

InChl Key [51[6]
UHFFFAOYSA-N

_ C1COCC(=0)N1C2=CC=C(C=
Canonical SMILES [5][12]

C2)N

Spectral Information

Comprehensive spectral data is crucial for the identification and characterization of 4-(4-

Aminophenyl)morpholin-3-one.

e 1H NMR: Proton NMR data is available for structure confirmation.[10][13] Predicted *H NMR
(400 MHz, CDCIs) shows peaks at 6 7.07 (d, J = 8.8 Hz, 2H), 6.69 (d, J = 8.8 Hz, 2H), 4.32
(s, 2H), 4.00 (t, J = 4.8 Hz, 2H), 3.72 (bs, 2H), and 3.69 (t, J = 4.8 Hz, 2H).[10]
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e 13C NMR: Carbon NMR data is available from various suppliers and databases for structural
analysis.[7]

e Infrared (IR) Spectroscopy: FTIR spectra have been recorded using both KBr and ATR
techniques on instruments such as the Bruker Tensor 27 FT-IR.[5] These spectra are
available in public databases for comparison.[5][14]

e Raman Spectroscopy: Raman spectra have been acquired using instruments like the Bruker
MultiRAM Stand Alone FT-Raman Spectrometer.[5]

o Mass Spectrometry (MS): Mass spectral data is available, confirming the molecular weight of
the compound.[13]

Experimental Protocols

The synthesis of 4-(4-Aminophenyl)morpholin-3-one is a critical step in the industrial
production of Rivaroxaban.[15] Several synthetic routes have been developed, with a common
strategy involving the reduction of its nitro precursor, 4-(4-nitrophenyl)morpholin-3-one.

Synthesis via Catalytic Hydrogenation

A widely employed and efficient method is the catalytic hydrogenation of 4-(4-
nitrophenyl)morpholin-3-one. This process is favored for its high yield and purity under
relatively mild conditions.[16]

Objective: To synthesize 4-(4-Aminophenyl)morpholin-3-one by the reduction of 4-(4-
nitrophenyl)morpholin-3-one.

Materials:

4-(4-nitrophenyl)morpholin-3-one

Palladium on activated charcoal (5% Pd/C)

Solvent (e.g., Ethanol, Water, or a mixture thereof)[16][17][18]

Hydrogen gas (Hz)
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» Autoclave or Parr pressure apparatus
 Filtration apparatus (e.g., Hyflow bed)
» Rotary evaporator

Procedure:

» Charging the Reactor: Suspend 4-(4-nitrophenyl)morpholin-3-one (e.g., 6.7 g) and 5%
palladium on charcoal (e.g., 340 mg) in the chosen solvent (e.g., 60 g of water) within a
pressure-resistant reactor (autoclave).[17][18]

« Inerting the Atmosphere: Purge the reactor with an inert gas, such as nitrogen, and then
replace the atmosphere with hydrogen gas. Repeat the hydrogen purge three times to
ensure all air is removed.[18]

o Reaction Conditions: Heat the mixture with stirring to a temperature between 60-90°C.[17]
[18] Apply hydrogen pressure, typically ranging from 1 to 8 bar.[15][17]

e Monitoring the Reaction: Monitor the progress of the reaction through techniques like TLC or
HPLC to confirm the consumption of the starting nitro compound. The reaction is typically
complete within 1.5 to 3 hours.[17][18]

o Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully
depressurize the reactor.

o Catalyst Removal: Filter the reaction mixture through a bed of celite or hyflow to remove the
palladium catalyst.[15][19] The catalyst can be washed with additional solvent (e.g., a
mixture of methanol and dichloromethane) to recover any adsorbed product.[19]

e Product Isolation: Concentrate the filtrate under reduced pressure to remove the solvent.[16]
[19]

 Crystallization/Purification: Recrystallize the crude product from a suitable solvent, such as
ethanol or isopropanol, to obtain pure 4-(4-Aminophenyl)morpholin-3-one as a crystalline
solid.[15][18] The final product is then filtered, washed with a small amount of cold solvent,
and dried.[19]
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Applications and Significance

The primary and most significant application of 4-(4-Aminophenyl)morpholin-3-one is its role
as a key starting material and intermediate in the synthesis of Rivaroxaban.[1][2][3][20]
Rivaroxaban is a potent, orally active direct Factor Xa inhibitor, widely prescribed as an
anticoagulant for the prevention and treatment of thromboembolic disorders such as deep vein
thrombosis (DVT) and pulmonary embolism (PE).[1][3][19] The efficiency and cost-
effectiveness of Rivaroxaban production are heavily dependent on the successful synthesis of
this crucial intermediate.[15]

Safety and Handling

Hazard ldentification:

o Causes skin irritation (H315).[5][21][22]

o Causes serious eye irritation (H319).[5][21][22]
e May cause respiratory irritation (H335).[5][22]

Precautionary Measures:

Handling should be performed in a well-ventilated area.[23]

Wear appropriate personal protective equipment (PPE), including protective gloves, safety
glasses with side-shields, and lab coats.[21][22][23]

Avoid breathing dust.[22] Use a local exhaust system if dust generation is likely.[23]

Wash hands thoroughly after handling.[21][23]
First Aid:

» Skin Contact: Wash off with plenty of soap and water. If irritation occurs, seek medical
advice.[21][23]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[21]
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[23]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[23]

Storage:
» Store in a cool, dry, and dark place in a tightly sealed container.[4][23]
» Keep under an inert atmosphere as the material can be air-sensitive.[23]

Visualizations

The following diagrams illustrate the synthesis workflow and the role of 4-(4-
Aminophenyl)morpholin-3-one as a pharmaceutical intermediate.

Condensation

4-Nitroaniline

o Cyclization Reduction

2-(2-Chloroethoxy)-N- (Base, Catalyst) > 4-(4-Nitrophenyl) (e.g., Ha/Pd-C) = 4-(4-Aminophenyl)

morpholin-3-one

| (4-nitrophenyl)acetamide morpholin-3-one
>

2-(2-Chloroethoxy)
acetic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(4-Aminophenyl)morpholin-3-one.
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Chemical Synthesis

4-(4-Aminophenyl)
morpholin-3-one

is a key intermediate for

Pharmaceutical Application

Rivaroxaban
(Active Pharmaceutical Ingredient)

is the active ingredient in

Anticoagulant Drug
(e.g., Xarelto)

Click to download full resolution via product page

Caption: Role as a key intermediate in drug manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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